Cas no 1182349-33-2 (4-Bromo-3-nitro-1H-indole-2-carboxylic acid)
1182349-33-2 structure
Product Name:4-Bromo-3-nitro-1H-indole-2-carboxylic acid
CAS No:1182349-33-2
MF:C9H5BrN2O4
MW:285.051001310349
CID:2093404
PubChem ID:44233664
Update Time:2025-11-06
4-Bromo-3-nitro-1H-indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-nitro-1H-indole-2-carboxylic acid
- SB31051
- 4-bromo-3-nitro-1H-indole-2-carboxylicacid
- 1182349-33-2
- C9H5BrN2O4
-
- MDL: MFCD20278284
- Inchi: 1S/C9H5BrN2O4/c10-4-2-1-3-5-6(4)8(12(15)16)7(11-5)9(13)14/h1-3,11H,(H,13,14)
- InChI Key: RXRQUAJTCGZVDU-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1C(=C(C(=O)O)N2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 283.94327g/mol
- Monoisotopic Mass: 283.94327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 98.9Ų
4-Bromo-3-nitro-1H-indole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM148370-1g |
4-Bromo-3-nitro-1H-indole-2-carboxylic acid |
1182349-33-2 | 95% | 1g |
$635 | 2021-08-05 | |
| Chemenu | CM148370-1g |
4-Bromo-3-nitro-1H-indole-2-carboxylic acid |
1182349-33-2 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A199009830-1g |
4-Bromo-3-nitro-1H-indole-2-carboxylic acid |
1182349-33-2 | 95% | 1g |
$601.70 | 2023-09-04 | |
| Ambeed | A234073-1g |
4-Bromo-3-nitro-1H-indole-2-carboxylic acid |
1182349-33-2 | 95+% | 1g |
$547.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1759276-1g |
4-Bromo-3-nitro-1h-indole-2-carboxylic acid |
1182349-33-2 | 95% | 1g |
¥4594.00 | 2024-08-09 |
4-Bromo-3-nitro-1H-indole-2-carboxylic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
1182349-33-2 (4-Bromo-3-nitro-1H-indole-2-carboxylic acid) Related Products
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- 1020369-72-5(5-BroMo-7-nitroindole-2-carboxylic acid)
- 184771-96-8(1H-INDOLE-2-CARBOXYLIC ACID, 3-[(4-NITROPHENYL)AMINO]-)
- 594857-93-9(1H-Indole-2-carboxylic acid, 5,6-dimethoxy-3-nitro-)
- 117561-92-9(4,7-Phenanthroline-3,8-dicarboxylic acid, 5-nitro-)
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- 91119-28-7(5-BroMo-7-nitroindole-2-carboxylic acid ethyl ester)
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